Cas no 137-17-7 (2,4,5-Trimethylaniline)

• Product Name: 2,4,5-Trimethylaniline
• CAS No: 137-17-7
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00025201
• CID: 36378
• PubChem ID: 8717
• Update Time: 2026-05-14

2,4,5-Trimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trimethylaniline
• 2,4,5-Trimethylaniline solution
• Benzenamine, 2,4,5-trimethyl-
• 2,3-DIHYDRO-4-TRIFLUOROACETYL-1H-XANTENE
• 2,4,5-Trimethyl-aminobenzen
• 2,4,5-Trimethyl-anilin
• 2,4,5-trimethyl-aniline
• 2,4,5-Trimethylaniline100µg
• 2,4,5-Trimethylbenzenamine
• 2,4,5-Trimethylphenylamin (Pseudocumidin)
• 2,4,5-trimethylphenylamine
• 5-amino-1,2,4-trimethyl-benzene
• Aniline,2,4,5-trimethyl
• Benzenamine,2,4,5-trimethyl
• Pseudocumidine
• Pseudokumidin [Czech]
• NCI-C02299
• PSI-CUMIDINE
• Pseudokumidin
• 2.4.5-TriMethy
• TIMTEC-BB SBB008592
• 2,4,5-Trimethylanilin
• Pseudocumidine, Pract.

• MDL： MFCD00025201
• Inchi： InChI=1S/C9H13N/c1-6-4-8(3)9(10)5-7(6)2/h4-5H,10H2,1-3H3
• InChI Key： BMIPMKQAAJKBKP-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C)N)C

Computed Properties

• Exact Mass: 135.10500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Density: 0.78 g/mL
• Melting Point: 62 °C
• Boiling Point: 232 °C
• Flash Point: Fahrenheit: 23 ° f
  Celsius: -5 ° c
  
• Refractive Index: 1.5130 (estimate)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 26.02000
• LogP: 2.77520
• Color/Form: 100 μg/mL in acetonitrile

2,4,5-Trimethylaniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H302,H312,H319,H332
• Warning Statement： P210,P280,P305+P351+P338
• Hazardous Material transportation number：UN1648 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： S16-S36/37-S61-S45-S53
• RTECS：BZ0520000
• Hazardous Material Identification：
• Safety Term：S16;S36/37
• Risk Phrases：R11; R20/21/22; R36
• Storage Condition：2-8°C

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals Colorants and Pigments

Additional information on 2,4,5-Trimethylaniline

Comprehensive Overview of 2,4,5-Trimethylaniline (CAS No. 137-17-7): Properties, Applications, and Industry Insights

2,4,5-Trimethylaniline (CAS No. 137-17-7) is a versatile organic compound widely utilized in industrial and research applications. This aromatic amine, characterized by three methyl groups attached to the aniline ring, exhibits unique chemical properties that make it valuable in synthetic chemistry. Recent trends in green chemistry and sustainable manufacturing have spurred interest in optimizing its production processes to minimize environmental impact while maintaining high purity standards.

The compound's molecular structure (C₉H₁₃N) contributes to its reactivity as an intermediate in dye synthesis and pharmaceutical precursors. Researchers frequently search for "2,4,5-Trimethylaniline solubility" and "CAS 137-17-7 safety data," reflecting growing concerns about material handling and compatibility. Advanced analytical techniques like HPLC and GC-MS are commonly employed for quality control, ensuring compliance with international standards such as REACH and ISO guidelines.

In the context of circular economy initiatives, there's increasing focus on recycling byproducts from 2,4,5-Trimethylaniline production. Industry forums frequently discuss "CAS 137-17-7 price trends" and "alternative synthesis routes," highlighting the compound's economic significance. Its thermal stability (typically stable below 200°C) makes it suitable for applications requiring moderate temperature resistance, though proper storage conditions in amber glass under inert atmosphere are recommended for long-term preservation.

The compound's role in advanced material science has gained attention, particularly in developing conductive polymers and coordination complexes. Patent databases reveal innovative uses in organic electronics, with researchers investigating its potential in OLED technologies. These developments align with global interest in "bio-based aniline derivatives" and "low-toxicity chemical alternatives," reflecting shifting market demands.

Quality specifications for 2,4,5-Trimethylaniline typically require ≥98% purity, with stringent limits on heavy metal contaminants. Analytical certificates often include parameters like melting point (72-75°C) and refractive index (n_D²⁰ 1.558-1.562), which are critical for industrial buyers. The compound's UV-Vis absorption spectrum (λ_max ~290 nm) is particularly relevant for photochemical applications, a topic frequently searched in academic circles.

Emerging research explores the compound's behavior in catalytic systems, especially in cross-coupling reactions important for fine chemical synthesis. This aligns with industry searches for "137-17-7 reaction mechanisms" and "methyl-substituted aniline derivatives." The compound's steric effects and electronic properties make it an interesting subject for computational chemistry studies using DFT calculations.

From a regulatory perspective, proper waste management protocols for 2,4,5-Trimethylaniline are essential, with neutralization and adsorption being common treatment methods. Safety datasheets emphasize the importance of PPE including nitrile gloves and chemical goggles during handling. These precautions address frequent queries about "CAS 137-17-7 handling precautions" in occupational health forums.

The global market for trimethylaniline isomers shows steady growth, driven by demand from agrochemical and specialty chemical sectors. Supply chain analysts monitor "2,4,5-Trimethylaniline manufacturers" and "regional availability" as key indicators. Recent process innovations focus on atom economy improvements and waste minimization strategies in production facilities.

In academic settings, the compound serves as a model substrate for teaching electrophilic aromatic substitution principles and steric effects in organic chemistry. Laboratory manuals frequently detail its use in diazo coupling reactions, responding to educational searches for "137-17-7 teaching applications." These pedagogical uses complement its industrial significance.

Future developments may explore 2,4,5-Trimethylaniline's potential in energy storage systems and smart materials, areas generating substantial research interest. As industry moves toward digital chemical inventories and blockchain-tracked reagents, proper CAS number identification (137-17-7) becomes increasingly important for supply chain transparency and regulatory compliance.